Cas no 2639454-06-9 (Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate)

Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate is a fluorinated morpholine derivative with significant utility in organic synthesis and pharmaceutical applications. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. The tert-butyl ester moiety provides steric protection, improving selectivity in reactions such as peptide coupling or nucleophilic substitutions. This compound is particularly useful in the development of bioactive molecules, where the morpholine scaffold contributes to favorable pharmacokinetic properties. Its high purity and well-defined structure ensure reproducibility in synthetic pathways, supporting its role in advanced medicinal chemistry research.
Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate structure
2639454-06-9 structure
Product Name:Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate
CAS No:2639454-06-9
MF:C10H16F3NO3
MW:255.234153747559
CID:5665355
PubChem ID:165898952
Update Time:2025-10-18

Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-27726919
    • 2639454-06-9
    • tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate
    • Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate
    • Inchi: 1S/C10H16F3NO3/c1-9(2,3)17-8(15)6-4-14-5-7(16-6)10(11,12)13/h6-7,14H,4-5H2,1-3H3
    • InChI Key: RZYFJRVMJVPDGU-UHFFFAOYSA-N
    • SMILES: FC(C1CNCC(C(=O)OC(C)(C)C)O1)(F)F

Computed Properties

  • Exact Mass: 255.10822786g/mol
  • Monoisotopic Mass: 255.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 47.6Ų

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Additional information on Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate

Recent Advances in the Application of Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate (CAS: 2639454-06-9) in Chemical Biology and Pharmaceutical Research

Tert-butyl 6-(trifluoromethyl)morpholine-2-carboxylate (CAS: 2639454-06-9) has emerged as a key synthetic intermediate in pharmaceutical chemistry, particularly in the development of bioactive molecules targeting neurological disorders and metabolic diseases. Recent studies highlight its structural versatility as a morpholine derivative with enhanced pharmacokinetic properties due to the trifluoromethyl group, which improves membrane permeability and metabolic stability.

A 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in constructing PI3K/mTOR dual inhibitors, where the morpholine core served as a critical hinge-binding motif. The tert-butyl ester group provided optimal steric protection during synthetic steps, achieving 78% yield in the final coupling reaction (DOI: 10.1021/acs.jmedchem.3c00521).

Notably, the compound's role in PROTAC (Proteolysis Targeting Chimera) development was emphasized in Nature Chemical Biology (2024). Researchers utilized 2639454-06-9 as a linker component to connect E3 ligase ligands with target protein binders, capitalizing on its conformational rigidity and synthetic handle availability. This approach yielded degrader molecules with DC50 values below 10 nM for previously undruggable targets.

In metabolic disease research, the trifluoromethyl moiety was found to significantly enhance target engagement duration. A 2024 ACS Chemical Biology paper reported its incorporation into GLP-1 receptor modulators, extending plasma half-life from 2.1 to 8.7 hours compared to non-fluorinated analogs, while maintaining sub-micromolar EC50 values.

Ongoing clinical trials (NCT05678944) are evaluating derivatives containing this scaffold for Parkinson's disease, leveraging its ability to cross the blood-brain barrier. PET imaging studies in non-human primates showed 18F-labeled analogs achieving brain-to-plasma ratios of 3.2:1, suggesting strong CNS penetration potential.

Scale-up synthesis challenges have been addressed through continuous flow chemistry approaches, as detailed in a 2023 Organic Process Research & Development publication. The optimized route achieved 85% purity at kilogram scale with <0.5% regioisomeric impurities, addressing previous limitations in industrial production.

Emerging applications include its use as a crystallography chaperone for membrane proteins, where the morpholine oxygen participates in key hydrogen bonding networks. This was instrumental in solving the 2.1 Å resolution structure of the SERT transporter (PDB ID: 8T4M), providing new insights for antidepressant development.

Future research directions focus on exploiting its chiral center for enantioselective synthesis of CNS drugs, with computational models predicting distinct pharmacological profiles for each enantiomer. The compound's versatility ensures its continued importance in medicinal chemistry pipelines across major pharmaceutical companies.

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